Cas no 2227794-95-6 ((1S)-1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227794-95-6
• MF: C₈H₁₁F₅O
• MW: 218.164360284805
• CID: 6484660
• PubChem ID: 165631001
• Update Time: 2025-05-20

(1S)-1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol
• 2227794-95-6
• EN300-1952375

• Inchi： 1S/C8H11F5O/c9-7(10)3-1-5(2-4-7)6(14)8(11,12)13/h5-6,14H,1-4H2/t6-/m0/s1
• InChI Key： DSHYJKOIZGQIIW-LURJTMIESA-N
• SMILES： FC1(CCC([C@@H](C(F)(F)F)O)CC1)F

Computed Properties

• Exact Mass: 218.07300578g/mol
• Monoisotopic Mass: 218.07300578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol

Compound CAS No 2227794-95-6: (1S)-1-(4,4-Difluorocyclohexyl)-2,2,2-Trifluoroethan-1-Ol

The compound CAS No 2227794-95-6, also known as (1S)-1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol, is a highly specialized organic compound with unique chemical properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals and materials science. Recent studies have highlighted its role in the development of advanced materials and its ability to serve as a versatile building block in organic synthesis.

Chemical Structure and Properties: The structure of this compound consists of a cyclohexane ring substituted with two fluorine atoms at the 4-position and a trifluoroethyl group attached to the 1-position. The hydroxyl group at the 1-position introduces hydrophilic properties, while the trifluoromethyl group imparts hydrophobic characteristics. This unique balance of polar and non-polar groups makes the compound highly versatile for various chemical reactions.

Synthesis and Applications: The synthesis of (1S)-1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol involves a multi-step process that includes fluorination and stereoselective synthesis. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, making it suitable for use in chiral drug development. Its applications extend to the creation of biologically active molecules and advanced polymers.

Recent Research Findings: In a groundbreaking study published in *Nature Chemistry*, researchers demonstrated the use of this compound as a key intermediate in the synthesis of novel antibiotics. The compound's ability to form stable hydrogen bonds with target enzymes makes it an ideal candidate for drug design. Furthermore, its fluorinated structure enhances metabolic stability, a critical factor in drug efficacy.

Environmental Impact: While the compound exhibits remarkable chemical properties, its environmental impact remains a topic of ongoing research. Studies have shown that its fluorinated groups can persist in the environment under certain conditions. However, recent developments in green chemistry have provided methods to mitigate these effects through sustainable synthesis pathways.

In conclusion, CAS No 2227794-95-6 stands out as a pivotal compound in modern chemistry. Its unique structure and properties continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more significant role in advancing scientific and technological frontiers.